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Compound of Interest

Compound Name: 18:0 Azidoethyl PC
Cat. No.: B15550540
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 18:0 Azidoethyl
PC (1,2-distearoyl-sn-glycero-3-phosphocholine (N-azidoethyl)), a critical lipid component in
biomedical research and drug delivery systems. The information presented is collated from
available safety data sheets (SDS) to ensure safe handling, storage, and use in a laboratory
setting.

Section 1: Product Identification and Properties

18:0 Azidoethyl PC is a phospholipid containing an azide group, making it a valuable tool for
“click chemistry" reactions in bioconjugation and the development of targeted drug delivery
vehicles like liposomes.[1][2]
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Identifier

Value

Source

Product Name

18:0 Azidoethyl PC

Avanti Polar Lipids, BOC
Sciences

1,2-distearoyl-sn-glycero-3-

phosphocholine (N-azidoethyl);

2-[(2-Azidoethyl)

Avanti Polar Lipids, BOC

Synonyms ) ) )
(dimethyl)ammonio]ethyl Sciences
(2R)-2,3-bis(stearoyloxy)propyl
phosphate
CAS Number 2342574-09-6 [1]I3]
Molecular Formula C45H89N408P [11[3]
Molecular Weight 845.18 g/mol [1]
Appearance White Solid / Powder [1]
Purity >99% [11[3]

Section 2: Hazard Identification and Safety

Precautions

While specific hazard classifications may vary between suppliers, the following represents a

general overview of potential hazards and recommended precautions. It is imperative to

consult the specific Safety Data Sheet provided by the supplier before handling the material.
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Hazard Category Description

Precautionary Measures

Physical Hazards Combustible Solid

Keep away from heat and

open flames.

Potential for skin and eye

irritation. May be harmful if
Health Hazards )

swallowed or inhaled, though

specific toxicity data is limited.

Wear protective gloves, eye
protection, and a lab coat. Use
in a well-ventilated area or with

a fume hood.

WGK 3 (Water Hazard Class 3
Environmental Hazards - severely hazardous for water)

in Germany.

Prevent entry into drains and

waterways.

Logical Workflow for Handling 18:0 Azidoethyl PC
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Caption: Workflow for Safe Handling of 18:0 Azidoethyl PC.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body-img#safety-data-sheet-18-0-azidoethyl-pc-a-technical-guide
https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body#safety-data-sheet-18-0-azidoethyl-pc-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 3: Handling, Storage, and Stability

Proper handling and storage are crucial to maintain the integrity and stability of 18:0

Azidoethyl PC.

Parameter Recommendation Source
Storage Temperature -20°C [1][3]
Shipping Conditions Shipped on dry ice [4]
Stability 1 Year at -20°C [11[3]
Hygroscopic No [1][3]
Light Sensitive No [11[3]

Avoid contact with skin, eyes,

Handl and clothing. Avoid ingestion
andlin
g and inhalation. Wash

thoroughly after handling.

[5]

Section 4: First-Aid and Emergency Procedures

In the event of exposure or accident, follow these first-aid measures and seek medical

attention.

Emergency Response Protocol

© 2026 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body#safety-data-sheet-18-0-azidoethyl-pc-a-technical-guide
https://www.benchchem.com/product/b15550540/docs?utm_src=pdf-body#safety-data-sheet-18-0-azidoethyl-pc-a-technical-guide
https://peg.bocsci.com/product/18-0-azidoethyl-pc-cas-2342574-09-6-363596.html
https://www.avantiresearch.com/en-gb/products/product/870130-180-azidoethyl-pc
https://www.scientificlabs.co.uk/product/870130P-1MG
https://peg.bocsci.com/product/18-0-azidoethyl-pc-cas-2342574-09-6-363596.html
https://www.avantiresearch.com/en-gb/products/product/870130-180-azidoethyl-pc
https://peg.bocsci.com/product/18-0-azidoethyl-pc-cas-2342574-09-6-363596.html
https://www.avantiresearch.com/en-gb/products/product/870130-180-azidoethyl-pc
https://peg.bocsci.com/product/18-0-azidoethyl-pc-cas-2342574-09-6-363596.html
https://www.avantiresearch.com/en-gb/products/product/870130-180-azidoethyl-pc
https://static.cymitquimica.com/products/3D/pdf/sds-JCA40352.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Event

Move to Fresh Air Wash with Soap and Water Rinse with Water for 15 mins Do Not Induce Vomiting

Click to download full resolution via product page

Caption: First-Aid Measures for 18:0 Azidoethyl PC Exposure.

Section 5: Experimental Protocols and Disposal

Experimental Use: When used in "click chemistry"” reactions, ensure that all reactants and
catalysts are handled according to their respective safety data sheets. The azide moiety can
react with certain compounds, so a thorough understanding of the reaction chemistry is
essential.

Disposal: Dispose of unused material and waste in accordance with local, state, and federal
regulations. Given its classification as severely hazardous to water, do not allow it to enter the
sewage system.[6] Collect in suitable, closed containers for disposal.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for the
official Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the supplier's
SDS for the most accurate and up-to-date safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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